N'-(2-chloropropanoyl)-3-fluorobenzohydrazide
Overview
Description
N’-(2-chloropropanoyl)-3-fluorobenzohydrazide is a chemical compound with the molecular formula C10H10ClFN2O2 and a molecular weight of 244.65 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for N’-(2-chloropropanoyl)-3-fluorobenzohydrazide is1S/C10H10ClFN2O2/c1-6(11)9(15)13-14-10(16)7-4-2-3-5-8(7)12/h2-6H,1H3,(H,13,15)(H,14,16) . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
N’-(2-chloropropanoyl)-3-fluorobenzohydrazide is a powder at room temperature . More detailed physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Chemical Synthesis and Drug Design
N'-(2-chloropropanoyl)-3-fluorobenzohydrazide may be studied within the scope of chemical synthesis and drug design, particularly in the development of novel compounds with potential biological activities. For instance, compounds with halogenated substituents, like chloro and fluoro groups, are often explored for their pharmaceutical properties. The presence of a hydrazide group can also be of interest in drug design, as hydrazides are known to participate in various biological interactions. Although the specific compound was not found in the search, similar structural entities are frequently investigated in medicinal chemistry for their therapeutic potentials, such as antimicrobial, anticancer, or anti-inflammatory activities (Qiu et al., 2009).
Environmental Chemistry and Toxicology
Compounds like N'-(2-chloropropanoyl)-3-fluorobenzohydrazide may also be relevant in studies related to environmental chemistry and toxicology, particularly concerning their stability, degradation, and potential environmental impacts. The occurrence and fate of halogenated compounds in the environment, along with their toxicological profiles, are crucial for assessing their ecological risks and safety. For example, the occurrence, toxicities, and ecological risks associated with various industrial chemicals and their degradation products are subjects of active research (Kim & Choi, 2014).
properties
IUPAC Name |
N'-(2-chloropropanoyl)-3-fluorobenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClFN2O2/c1-6(11)9(15)13-14-10(16)7-3-2-4-8(12)5-7/h2-6H,1H3,(H,13,15)(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTPYMKXXSYHDPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NNC(=O)C1=CC(=CC=C1)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClFN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101193714 |
Source
|
| Record name | Benzoic acid, 3-fluoro-, 2-(2-chloro-1-oxopropyl)hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101193714 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2-chloropropanoyl)-3-fluorobenzohydrazide | |
CAS RN |
1803587-73-6 |
Source
|
| Record name | Benzoic acid, 3-fluoro-, 2-(2-chloro-1-oxopropyl)hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803587-73-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 3-fluoro-, 2-(2-chloro-1-oxopropyl)hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101193714 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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